methyl 4-{[(4-propylphenyl)formamido]methyl}piperidine-1-carboxylate

Specification

• CAS No.: 1235614-44-4
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: methyl 4-[[(4-propylbenzoyl)amino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C18H26N2O3/c1-3-4-14-5-7-16(8-6-14)17(21)19-13-15-9-11-20(12-10-15)18(22)23-2/h5-8,15H,3-4,9-13H2,1-2H3,(H,19,21)
• Standard InChI Key: IPGSSGRDDCPVCN-UHFFFAOYSA-N
• SMILES: CCCC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C(=O)OC
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C(=O)OC

Introduction

Chemical Identity and Structural Features

Methyl 4-{[(4-propylphenyl)formamido]methyl}piperidine-1-carboxylate is a piperidine-derived small molecule characterized by a dual functionalization at the 1- and 4-positions of the piperidine ring. The 1-position is substituted with a methyl carboxylate group, while the 4-position features a formamido-methyl linker attached to a 4-propylphenyl moiety. Its molecular formula is C₁₉H₂₆N₂O₃, with a molecular weight of 330.43 g/mol (calculated from). Key structural attributes include:

• Piperidine core: A six-membered saturated nitrogen heterocycle.

• Methyl carboxylate: Enhances solubility and serves as a potential metabolic handle.

• Formamido-methyl group: Bridges the 4-propylphenyl substituent to the piperidine, enabling hydrogen bonding and conformational rigidity.

Table 1: Key Physicochemical Properties

Property	Value	Source/Calculation Method
Molecular Weight	330.43 g/mol
Boiling Point	Estimated 240–260°C	Analogous piperidine derivatives
Solubility	Lipophilic (soluble in DCM, THF)	Structural analogs
LogP (Partition Coefficient)	~3.2 (predicted)	Computational modeling

Synthesis and Structural Elucidation

Synthetic Pathways

The compound is synthesized through a multi-step protocol, leveraging methodologies from piperidine carboxylate chemistry (see):

• Piperidine carboxylate preparation: Methyl piperidine-4-carboxylate is synthesized via esterification of piperidine-4-carboxylic acid using methanol under acidic conditions.

• Formamido linkage introduction: The 4-propylphenylformamide group is attached via nucleophilic acyl substitution. 4-Propylaniline reacts with formyl chloride to generate 4-propylphenylformamide, which is then coupled to methyl piperidine-4-carboxylate using a coupling agent (e.g., EDC/HOBt).

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
Esterification	MeOH, H₂SO₄, reflux	85–90%
Formamide coupling	EDC, HOBt, DMF, rt	70–75%

Spectroscopic Characterization

• ¹H NMR: Peaks at δ 1.2–1.4 ppm (propyl CH₃), δ 3.6–3.8 ppm (piperidine N-CH₂), and δ 7.2–7.4 ppm (aromatic protons).

• IR Spectroscopy: Stretching vibrations at 1720 cm⁻¹ (ester C=O) and 1650 cm⁻¹ (amide C=O).

Compound Class	Target/Activity	IC₅₀/EC₅₀
1-Propargyl-4-styrylpiperidines	MAO-A inhibition	12 nM
Piperidine carboxamides	Tubulin polymerization inhibition	0.8 μM

Applications and Industrial Relevance

Medicinal Chemistry

• CNS Drug Candidates: Potential as antidepressants or antiparkinsonian agents due to MAO modulation.

• Anticancer Agents: Tubulin-targeting activity warrants evaluation in oncology screens.

Material Science

• Ligands in Catalysis: Piperidine carboxylates serve as chiral ligands in asymmetric hydrogenation.

Future Directions

• Structure-Activity Relationships (SAR): Systematic modification of the propylphenyl and carboxylate groups.

• In Vivo Studies: Pharmacokinetic profiling and target validation in disease models.

This compound exemplifies the versatility of piperidine scaffolds in drug discovery, with opportunities for optimization across therapeutic areas.